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Compound of Interest

Compound Name: tert-Butyl bromoacetate

Cat. No.: B143388 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The O-alkylation of phenols with tert-butyl bromoacetate is a fundamental transformation in

organic synthesis, providing a reliable method for the introduction of a tert-

butoxycarbonylmethyl protecting group onto a phenolic hydroxyl group. This reaction, a

variation of the Williamson ether synthesis, is widely employed in the synthesis of complex

molecules, including pharmaceuticals and other biologically active compounds. The resulting

tert-butyl phenoxyacetate products are valuable intermediates, as the tert-butyl ester can be

selectively cleaved under acidic conditions to reveal the corresponding carboxylic acid.

This document provides detailed experimental protocols and compiled data for the O-alkylation

of various phenols with tert-butyl bromoacetate, offering insights into the influence of different

bases and solvents on reaction outcomes.

Reaction Mechanism and Workflow
The alkylation of phenols with tert-butyl bromoacetate proceeds via a bimolecular

nucleophilic substitution (SN2) mechanism. The reaction is typically initiated by deprotonation

of the weakly acidic phenol with a suitable base to form a more nucleophilic phenoxide ion.

This phenoxide then attacks the electrophilic carbon of tert-butyl bromoacetate, displacing

the bromide leaving group to form the desired ether product.
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General Experimental Workflow

Start

Combine phenol, base, and solvent

Add tert-butyl bromoacetate

Heat and stir reaction mixture

Aqueous workup and extraction

Purify by chromatography or recrystallization

Characterize product (NMR, MS, etc.)
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To cite this document: BenchChem. [Application Notes and Protocols: Tert-Butyl
Bromoacetate Alkylation of Phenols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b143388#tert-butyl-bromoacetate-alkylation-of-
phenols-methodology]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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